Cas no 100054-18-0 (Benzenemethanamine,N-methyl-a-propyl-)

Benzenemethanamine,N-methyl-a-propyl- structure
100054-18-0 structure
Product Name:Benzenemethanamine,N-methyl-a-propyl-
CAS No:100054-18-0
MF:C11H17N
MW:163.259382963181
CID:123920
PubChem ID:15113035
Update Time:2025-04-18

Benzenemethanamine,N-methyl-a-propyl- Chemical and Physical Properties

Names and Identifiers

    • Benzenemethanamine,N-methyl-a-propyl-
    • N-METHYL-1-PHENYLBUTAN-1-AMINE
    • 1-Methylamino-1-phenyl-butan
    • AG-D-04083
    • AGN-PC-003SPO
    • Benzylamine,N-methyl-a-propyl- (6CI)
    • CTK3J8452
    • KB-258914
    • Methyl-(1-phenyl-butyl)-amin
    • methyl-(1-phenyl-butyl)-amine
    • Benzenemethanamine, N-methyl-alpha-propyl-
    • AKOS000174118
    • SCHEMBL13075028
    • DTXSID60568419
    • 100054-18-0
    • Inchi: 1S/C11H17N/c1-3-7-11(12-2)10-8-5-4-6-9-10/h4-6,8-9,11-12H,3,7H2,1-2H3
    • InChI Key: QOJATMCXDSVSGV-UHFFFAOYSA-N
    • SMILES: N(C)C(C1C=CC=CC=1)CCC

Computed Properties

  • Exact Mass: 163.13621
  • Monoisotopic Mass: 163.136099547g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 4
  • Complexity: 106
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 12Ų

Experimental Properties

  • PSA: 12.03
  • LogP: 3.13810
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